4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid

• IUPAC Name: 4-[2-(6-phenylpyrimidin-4-yl)sulfanylpropanoylamino]benzoic acid
• InChI: InChI=1S/C20H17N3O3S/c1-13(19(24)23-16-9-7-15(8-10-16)20(25)26)27-18-11-17(21-12-22-18)14-5-3-2-4-6-14/h2-13H,1H3,(H,23,24)(H,25,26)
• InChI Key: WZWFPVMTPRUWBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)C(=O)O)SC2=NC=NC(=C2)C3=CC=CC=C3
• Molecular Formula: C20H17N3O3S
• Molecular Weight: 379.4 g/mol

Description

4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid, also known as CPTP, is a chemical compound that has been studied extensively for its potential applications in scientific research. This molecule is a member of the thioesterase family of enzymes and has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid involves its ability to regulate the activity of other enzymes in the body. Specifically, 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid has been found to act as a thioesterase, which means that it can cleave thioester bonds in other molecules. This activity is thought to be important for the regulation of lipid metabolism and may also play a role in the development and progression of cancer.
Biochemical and Physiological Effects:
4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid has a range of biochemical and physiological effects. In addition to its role in the regulation of lipid metabolism, 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid has also been found to be involved in the regulation of cell growth and proliferation. Studies have shown that 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid can modulate the activity of several signaling pathways that are important for cell growth and division.

Advantages and Limitations for Lab Experiments

One advantage of using 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid in lab experiments is that it is a well-characterized molecule that has been extensively studied. This means that there is a wealth of information available about its properties and activities. Additionally, 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid is relatively easy to synthesize, which makes it accessible for use in lab experiments.
One limitation of using 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid in lab experiments is that it may have off-target effects on other enzymes and pathways in the body. This can make it difficult to interpret the results of experiments that use 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid as a tool.

Future Directions

There are several future directions for research on 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid. One area of interest is the role of 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid in cancer. Further studies are needed to fully understand the mechanisms by which 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid contributes to the development and progression of cancer. Additionally, there is interest in developing inhibitors of 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid as potential cancer therapeutics.
Another area of interest is the role of 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid in lipid metabolism. Further studies are needed to fully understand the mechanisms by which 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid regulates lipid metabolism and to explore the potential of 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid as a target for the treatment of metabolic disorders.
Overall, 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid is a fascinating molecule with a range of potential applications in scientific research. Further studies are needed to fully understand its properties and activities and to explore its potential as a tool for the development of new therapies for cancer and metabolic disorders.

Synthesis Methods

The synthesis method for 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid involves several steps. The starting material is 4-aminobenzoic acid, which is reacted with thionyl chloride to produce 4-chlorobenzoic acid. This compound is then reacted with 2-mercapto-N-(6-phenylpyrimidin-4-yl)acetamide to produce 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid.

Scientific Research Applications

4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid has been studied extensively for its potential applications in scientific research. One area of research that has been explored is the role of 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid in cancer. Studies have shown that 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid may play a role in the development and progression of certain types of cancer, such as lung cancer and breast cancer. Additionally, 4-({2-[(6-phenyl-4-pyrimidinyl)thio]propanoyl}amino)benzoic acid has been found to be involved in the regulation of lipid metabolism, which may have implications for the treatment of metabolic disorders such as obesity and diabetes.